molecular formula C13H22O3 B14307336 9-tert-Butyl-3-methoxy-2-oxaspiro[4.4]nonan-6-one CAS No. 113666-70-9

9-tert-Butyl-3-methoxy-2-oxaspiro[4.4]nonan-6-one

Cat. No.: B14307336
CAS No.: 113666-70-9
M. Wt: 226.31 g/mol
InChI Key: VGOJQKNCZOTBFY-UHFFFAOYSA-N
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Description

9-tert-Butyl-3-methoxy-2-oxaspiro[44]nonan-6-one is an organic compound with the molecular formula C₁₃H₂₂O₃ It is a spiro compound, which means it has a unique structure where two rings are connected through a single atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-tert-Butyl-3-methoxy-2-oxaspiro[4.4]nonan-6-one typically involves multiple steps. One common method includes the reaction of a suitable precursor with tert-butyl and methoxy groups under controlled conditions. The reaction conditions often involve the use of specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The process may include continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

9-tert-Butyl-3-methoxy-2-oxaspiro[4.4]nonan-6-one can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes .

Scientific Research Applications

9-tert-Butyl-3-methoxy-2-oxaspiro[4.4]nonan-6-one has several scientific research applications, including:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

    Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 9-tert-Butyl-3-methoxy-2-oxaspiro[4.4]nonan-6-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 9-tert-Butyl-3-methoxy-2-oxaspiro[4.4]nonan-6-one include:

Uniqueness

What sets this compound apart is its specific combination of functional groups and spiro structure, which confer unique chemical properties and reactivity. This makes it a valuable compound for various synthetic and research applications .

Properties

CAS No.

113666-70-9

Molecular Formula

C13H22O3

Molecular Weight

226.31 g/mol

IUPAC Name

6-tert-butyl-3-methoxy-2-oxaspiro[4.4]nonan-9-one

InChI

InChI=1S/C13H22O3/c1-12(2,3)9-5-6-10(14)13(9)7-11(15-4)16-8-13/h9,11H,5-8H2,1-4H3

InChI Key

VGOJQKNCZOTBFY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1CCC(=O)C12CC(OC2)OC

Origin of Product

United States

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